8-(4-Methylphenyl)-8-oxooctanoic acid

Specification

• CAS No.: 35333-11-0
• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 8-(4-methylphenyl)-8-oxooctanoic acid
• Standard InChI: InChI=1S/C15H20O3/c1-12-8-10-13(11-9-12)14(16)6-4-2-3-5-7-15(17)18/h8-11H,2-7H2,1H3,(H,17,18)
• Standard InChI Key: XBKAOWMWLQWSDM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)CCCCCCC(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CCCCCCC(=O)O

Introduction

Structural Features

The compound consists of:

• A carboxylic acid functional group (-COOH) at the terminal end.

• A ketone group (-C=O) at position 8.

• A para-substituted methylphenyl group attached to the octanoic acid backbone.

Chemical Identifiers

• CAS Number: 35333-11-0

• InChIKey: XBKAOWMWLQWSDM-UHFFFAOYSA-N

• SMILES Notation: CC1=CC=C(C=C1)C(=O)CCCCCCC(=O)O

Synthesis

The synthesis of 8-(4-Methylphenyl)-8-oxooctanoic acid typically involves:

• Aromatic Substitution: Introduction of the methylphenyl group to an octanoic acid derivative.

• Oxidation Reactions: Formation of the ketone group at position 8.

• Purification: Techniques like recrystallization or chromatography are used to isolate the compound.

Characterization Techniques

To confirm the structure and purity, the following methods are employed:

• NMR Spectroscopy: For proton and carbon environments.

• IR Spectroscopy: To identify functional groups (e.g., C=O stretch for ketone and carboxylic acid).

• Mass Spectrometry (MS): To determine molecular weight.

• Elemental Analysis: To verify the composition of carbon, hydrogen, and oxygen.

Chemical Applications

The compound can serve as:

• A precursor for synthesizing more complex organic molecules.

• A model compound for studying ketone-carboxylic acid interactions in organic chemistry.

Research Findings

Although direct studies on this compound are sparse, its structural analogs have been investigated for:

• Cytotoxicity in Cancer Cells:

  • Related compounds showed significant activity against HeLa and MCF-7 cell lines.

• Antioxidant Properties:

  • Compounds with similar frameworks exhibit free radical scavenging potential.

These findings suggest that further exploration of 8-(4-Methylphenyl)-8-oxooctanoic acid could yield valuable insights into its pharmacological or industrial applications.

This article provides a foundational understanding of 8-(4-Methylphenyl)-8-oxooctanoic acid, emphasizing its chemical properties, potential applications, and relevance in research contexts. Further experimental studies are recommended to fully elucidate its capabilities.